Cas no 3715-92-2 (2-Imidazolidinethione,1-nitroso-)

• Product Name: 2-Imidazolidinethione,1-nitroso-
• CAS No: 3715-92-2
• MF: C₃H₅N₃OS
• MW: 131.156298398972
• CID: 308250
• PubChem ID: 3032450
• Update Time: 2025-04-19

2-Imidazolidinethione,1-nitroso- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinethione,1-nitroso-
• 1-nitrosoimidazolidine-2-thione
• 1-Nitroso-2-imidazolidinethione
• N-Nitroso-N,N'-ethylenethiourea
• 2-Imidazolidinethione, 1-nitroso-
• AKOS006278463
• N-NITROSO-2-IMIDAZOLIDINETHIONE
• DTXSID60190638
• NO-Etu
• UNII-28W82JX387
• IMIDAZOLIDINETHIONE, N-NITROSO-
• SCHEMBL3500678
• 3715-92-2
• N-Nitrosoethylenethiourea
• NITROSO-N,N'-ETHYLENETHIOUREA, N-
• 28W82JX387

• Inchi： 1S/C3H5N3OS/c7-5-6-2-1-4-3(6)8/h1-2H2,(H,4,8)
• InChI Key： VFGYPDCBIQSECG-UHFFFAOYSA-N
• SMILES： S=C1NCCN1N=O

Computed Properties

• Exact Mass: 131.01545
• Monoisotopic Mass: 131.015332
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8
• XLogP3: -0.4

Experimental Properties

• Density: 1.380 (estimate)
• Boiling Point: 180.8°Cat760mmHg
• Flash Point: 63.2°C
• Refractive Index: 1.7490 (estimate)
• PSA: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines